![molecular formula C7H8N2OS B5786004 N-1,3-thiazol-2-ylcyclopropanecarboxamide](/img/structure/B5786004.png)
N-1,3-thiazol-2-ylcyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,3-thiazol-2-ylcyclopropanecarboxamide, also known as CP-544326, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound is a member of the thiazole class of compounds and has been shown to have a wide range of biochemical and physiological effects.
Scientific Research Applications
N-1,3-thiazol-2-ylcyclopropanecarboxamide has been extensively studied for its potential therapeutic applications. In particular, it has been shown to have promising anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders.
Mechanism of Action
The mechanism of action of N-1,3-thiazol-2-ylcyclopropanecarboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and pain. Specifically, it has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are molecules that contribute to inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, it has been shown to have antioxidant and neuroprotective effects. It has also been shown to improve cognitive function and memory in animal studies.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-1,3-thiazol-2-ylcyclopropanecarboxamide in lab experiments is that it has been extensively studied and its properties are well understood. This makes it a reliable tool for researchers who are studying inflammation, pain, and other related topics. However, one of the limitations of using this compound is that it can be difficult to synthesize and is therefore relatively expensive.
Future Directions
There are many potential future directions for research on N-1,3-thiazol-2-ylcyclopropanecarboxamide. One area of interest is its potential use in the treatment of cancer. It has been shown to have anti-tumor properties in animal studies, and further research is needed to determine its potential as a cancer therapy. Another area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease. It has been shown to have neuroprotective effects and may be useful in preventing or delaying the onset of cognitive decline. Finally, further research is needed to better understand the mechanism of action of this compound and to identify other potential therapeutic applications.
Synthesis Methods
The synthesis of N-1,3-thiazol-2-ylcyclopropanecarboxamide involves a multi-step process that begins with the reaction of 2-aminothiazole with cyclopropanecarboxylic acid. This reaction yields the intermediate compound, which is then treated with a series of reagents to produce the final product. The synthesis of this compound is a complex process that requires expertise in organic chemistry and is typically carried out in a laboratory setting.
properties
IUPAC Name |
N-(1,3-thiazol-2-yl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2OS/c10-6(5-1-2-5)9-7-8-3-4-11-7/h3-5H,1-2H2,(H,8,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXLKHZWUKANKPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.